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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species analysis of the GNAOL gene, which
encodes the Gao protein, a critical component of G-protein coupled receptor (GPCR) signaling
pathways. Understanding the conservation and functional parallels of GNAO1 across different
species is paramount for elucidating its role in human health and disease, particularly in the
context of GNAO1-related neurodevelopmental disorders. This document offers a comparative
overview of GNAOL1 in humans, mice, fruit flies, and nematodes, supported by experimental
data and detailed protocols to facilitate further research.

High Degree of GNAO1 Conservation Across
Species

The GNAOL1 gene and its protein product, Gao, exhibit a remarkable degree of conservation
across diverse species, underscoring its fundamental role in cellular signaling. This high level
of conservation makes model organisms invaluable for studying the molecular mechanisms of
GNAO1-related disorders.

Table 1: Cross-Species Comparison of Gao Protein
Sequence
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Sequence Sequence
_ Identity to Similarity to
Species Common Name  Gao Ortholog
Human Goo Human Goo
(%) (%)
Homo sapiens Human GNAO1 100 100
>98% >98%
Mus musculus Mouse Gnaol
(Orthologs) (Orthologs)
Drosophila ]
Fruit Fly dGao 83.9 86.5[1]
melanogaster
Caenorhabditis
Nematode GOA-1 82.5 86.7[1]

elegans

Note: The high sequence identity and similarity, particularly in the GTP-binding domain,

highlight the conserved function of Gao across these evolutionarily distant species.

Conserved Gao Signaling Pathway

The Gao protein is a key transducer of signals from a multitude of GPCRs. Upon receptor

activation, Gao exchanges GDP for GTP, leading to the dissociation of the Gao-GTP and Gy

subunits. Both subunits then modulate the activity of various downstream effectors, including

adenylyl cyclase and ion channels, thereby regulating neuronal excitability and

neurotransmission. This fundamental signaling cascade is highly conserved across species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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